Cas no 2172375-54-9 (2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylmorpholin-2-yl}acetic acid)

• Product Name: 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylmorpholin-2-yl}acetic acid
• CAS No: 2172375-54-9
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 5795037
• PubChem ID: 165544113
• Update Time: 2025-10-18

2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylmorpholin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1514743
• 2172375-54-9
• 2-{4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]morpholin-2-yl}acetic acid
• 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylmorpholin-2-yl}acetic acid

• Inchi： 1S/C25H28N2O6/c28-23(27-12-13-32-17(15-27)14-24(29)30)10-5-11-26-25(31)33-16-22-20-8-3-1-6-18(20)19-7-2-4-9-21(19)22/h1-4,6-9,17,22H,5,10-16H2,(H,26,31)(H,29,30)
• InChI Key： STXFMUBNHQVMOV-UHFFFAOYSA-N
• SMILES： O1CCN(C(CCCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1CC(=O)O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 105Ų

Additional information on 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylmorpholin-2-yl}acetic acid

Comprehensive Introduction to 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylmorpholin-2-yl}acetic acid (CAS No. 2172375-54-9)

2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylmorpholin-2-yl}acetic acid (CAS No. 2172375-54-9) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a morpholine ring, makes it a valuable intermediate in the development of bioactive molecules. Researchers and chemists frequently search for this compound due to its role in solid-phase peptide synthesis (SPPS), a technique critical for drug discovery and biotechnology applications.

The growing interest in peptide-based therapeutics has heightened the demand for high-quality intermediates like 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylmorpholin-2-yl}acetic acid. With the rise of personalized medicine and targeted drug delivery, this compound is often discussed in forums and scientific literature. Its Fmoc group is particularly noteworthy, as it provides temporary protection for amino acids during synthesis, ensuring high yields and purity—a topic frequently queried in AI-driven research tools and academic databases.

From a structural perspective, the integration of a morpholine moiety enhances the compound’s solubility and stability, addressing common challenges in peptide modification. This feature aligns with current trends in green chemistry, where researchers prioritize reagents that minimize waste and improve reaction efficiency. Searches for "Fmoc-protected morpholine derivatives" or "CAS 2172375-54-9 applications" often lead to discussions about its role in optimizing synthetic pathways.

In addition to its synthetic utility, 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylmorpholin-2-yl}acetic acid is also explored for its potential in bioconjugation and proteomics. The compound’s carboxylic acid functional group allows for selective coupling with biomolecules, a technique pivotal in antibody-drug conjugate (ADC) development. This application has garnered attention in cancer research circles, where precision targeting is paramount.

Quality control and storage conditions are another focal point for users researching this compound. Proper handling of Fmoc-protected intermediates requires anhydrous environments and low temperatures, details often highlighted in technical datasheets. Queries like "CAS 2172375-54-9 stability" or "Fmoc-morpholine derivative synthesis" reflect the practical concerns of laboratory professionals.

Looking ahead, the versatility of 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylmorpholin-2-yl}acetic acid positions it as a key player in advancing peptide engineering and drug formulation. As the scientific community continues to explore sustainable synthesis methods and novel therapeutic platforms, this compound’s relevance is expected to grow, making it a staple in both academic and industrial settings.